4-{2-[(1-methyl-3-nitro-1H-1,2,4-triazol-5-yl)oxy]benzoyl}morpholine

• IUPAC Name: [2-[(2-methyl-5-nitro-1,2,4-triazol-3-yl)oxy]phenyl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C14H15N5O5/c1-17-14(15-13(16-17)19(21)22)24-11-5-3-2-4-10(11)12(20)18-6-8-23-9-7-18/h2-5H,6-9H2,1H3
• InChI Key: TWCHUOCHTWSYIN-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NC(=N1)[N+](=O)[O-])OC2=CC=CC=C2C(=O)N3CCOCC3
• Molecular Formula: C14H15N5O5
• Molecular Weight: 333.30 g/mol

Description

4-{2-[(1-methyl-3-nitro-1H-1,2,4-triazol-5-yl)oxy]benzoyl}morpholine, also known as MNBM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

4-{2-[(1-methyl-3-nitro-1H-1,2,4-triazol-5-yl)oxy]benzoyl}morpholine has been studied extensively for its potential applications in various fields of science. One of the primary areas of interest is its use as a fluorescent probe for the detection of metal ions. This compound has been shown to selectively bind to copper (II) ions, leading to a significant increase in fluorescence intensity. This property makes this compound a promising candidate for the development of new sensors for the detection of copper (II) ions in biological and environmental samples.
In addition to its use as a fluorescent probe, this compound has also been studied for its potential applications in the field of organic electronics. This compound has been shown to exhibit excellent charge transport properties, making it a promising candidate for the development of new organic semiconductors for use in electronic devices.

Mechanism of Action

The mechanism of action of 4-{2-[(1-methyl-3-nitro-1H-1,2,4-triazol-5-yl)oxy]benzoyl}morpholine is not fully understood, but it is believed to involve the formation of a complex with copper (II) ions. This complex formation leads to a significant increase in fluorescence intensity, which can be used to detect the presence of copper (II) ions in a sample.
Biochemical and Physiological Effects
As this compound has not been extensively studied for its biochemical and physiological effects, there is limited information available on its potential toxicity and side effects. However, it is important to note that this compound is a chemical compound and should be handled with care in a laboratory setting.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 4-{2-[(1-methyl-3-nitro-1H-1,2,4-triazol-5-yl)oxy]benzoyl}morpholine in lab experiments is its high selectivity for copper (II) ions. This property makes this compound a valuable tool for the detection of copper (II) ions in complex biological and environmental samples. However, one of the limitations of using this compound is its limited solubility in water, which can make it challenging to use in aqueous environments.

Future Directions

There are several potential future directions for research on 4-{2-[(1-methyl-3-nitro-1H-1,2,4-triazol-5-yl)oxy]benzoyl}morpholine. One area of interest is the development of new sensors for the detection of copper (II) ions in biological and environmental samples. Another area of interest is the development of new organic semiconductors for use in electronic devices. Finally, further studies are needed to fully understand the mechanism of action and potential toxicity of this compound.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been studied extensively for its use as a fluorescent probe for the detection of metal ions and its potential applications in the field of organic electronics. While there is limited information available on its potential toxicity and side effects, this compound should be handled with care in a laboratory setting. Future research on this compound should focus on the development of new sensors and organic semiconductors, as well as further studies on its mechanism of action and potential toxicity.

Synthesis Methods

4-{2-[(1-methyl-3-nitro-1H-1,2,4-triazol-5-yl)oxy]benzoyl}morpholine can be synthesized using a multi-step process involving several chemical reactions. The first step involves the reaction of 4-hydroxymorpholine with 2-chloro-5-nitrobenzoic acid in the presence of a base. The resulting product is then treated with sodium azide to form 4-azidomorpholine-2-carboxylic acid. This compound is then reacted with 2-amino-5-methyl-1,3,4-triazole in the presence of copper (I) iodide to form this compound.